![molecular formula C22H30N2O3 B5964026 1-(2,5-dimethylphenyl)-4-(2,3,4-trimethoxybenzyl)piperazine](/img/structure/B5964026.png)
1-(2,5-dimethylphenyl)-4-(2,3,4-trimethoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-dimethylphenyl)-4-(2,3,4-trimethoxybenzyl)piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is a popular research chemical that has been used extensively in scientific research due to its unique properties. TFMPP is a psychoactive substance that has been studied for its potential therapeutic applications, as well as its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of TFMPP is not fully understood, but it is believed to act as a serotonin receptor agonist. It binds to the 5-HT2A and 5-HT2C receptors in the brain, which are involved in the regulation of mood, appetite, and sleep. TFMPP also has some affinity for the dopamine receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have a number of biochemical and physiological effects. It has been found to increase serotonin and dopamine levels in the brain, which may contribute to its psychoactive effects. TFMPP has also been shown to increase heart rate, blood pressure, and body temperature, which may be related to its stimulant properties.
Advantages and Limitations for Lab Experiments
TFMPP has a number of advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in large quantities with high purity. TFMPP is also relatively easy to administer to test subjects, either orally or intravenously. However, there are also some limitations to the use of TFMPP in lab experiments. Its psychoactive effects may make it difficult to interpret results, and its potential for abuse may raise ethical concerns.
Future Directions
There are a number of future directions for research on TFMPP. One area of interest is its potential use as a treatment for psychiatric disorders such as depression and anxiety. TFMPP may also have potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Further research is needed to fully understand the mechanism of action of TFMPP and its potential therapeutic applications.
Synthesis Methods
TFMPP can be synthesized by reacting 2,5-dimethylphenylmagnesium bromide with 2,3,4-trimethoxybenzaldehyde in the presence of a catalyst. The resulting intermediate is then reacted with piperazine to form TFMPP. This synthesis method has been extensively studied and optimized for maximum yield and purity.
Scientific Research Applications
TFMPP has been used extensively in scientific research for its potential therapeutic applications. It has been studied for its potential use as an antidepressant, anxiolytic, and analgesic agent. TFMPP has also been studied for its potential use as a treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
1-(2,5-dimethylphenyl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O3/c1-16-6-7-17(2)19(14-16)24-12-10-23(11-13-24)15-18-8-9-20(25-3)22(27-5)21(18)26-4/h6-9,14H,10-13,15H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVQOGNQOMWNQDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=C(C(=C(C=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.